Cas no 492444-06-1 (Methyl 6-fluoro-2,3-dihydroxybenzoate)

• Product Name: Methyl 6-fluoro-2,3-dihydroxybenzoate
• CAS No: 492444-06-1
• MF: C₈H₇FO₄
• MW: 186.137186288834
• CID: 2653509
• PubChem ID: 17980563
• Update Time: 2025-04-21

Methyl 6-fluoro-2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-fluoro-2,3-dihydroxy-, methyl ester
• 492444-06-1
• SCHEMBL4497012
• DTXSID601221534
• methyl 6-fluoro-2,3-dihydroxybenzoate
• Methyl 6-fluoro-2,3-dihydroxybenzoate

• Inchi： 1S/C8H7FO4/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3,10-11H,1H3
• InChI Key： ATKNMUYEXNLVQT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(=O)OC)O)O

Computed Properties

• Exact Mass: 186.03283686g/mol
• Monoisotopic Mass: 186.03283686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters